Cas no 1058204-64-0 (N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide)

• Product Name: N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide
• CAS No: 1058204-64-0
• MF: C₁₄H₁₅N₇OS
• MW: 329.380199670792
• CID: 6418370
• PubChem ID: 44070737
• Update Time: 2025-08-03

N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide
• N-thiophen-2-yl-4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazine-1-carboxamide
• 1058204-64-0
• F5123-0108
• AKOS024499162
• VU0636532-1
• 4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-N-(thiophen-2-yl)piperazine-1-carboxamide

• Inchi： 1S/C14H15N7OS/c22-14(16-13-2-1-9-23-13)20-7-5-19(6-8-20)12-4-3-11-17-15-10-21(11)18-12/h1-4,9-10H,5-8H2,(H,16,22)
• InChI Key： JYXHKCNVDFNIPT-UHFFFAOYSA-N
• SMILES： N1(C(NC2SC=CC=2)=O)CCN(C2=NN3C=NN=C3C=C2)CC1

Computed Properties

• Exact Mass: 329.10587930g/mol
• Monoisotopic Mass: 329.10587930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide

Comprehensive Overview of N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide (CAS No. 1058204-64-0)

The compound N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide (CAS No. 1058204-64-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a thiophene ring, a [1,2,4]triazolo[4,3-b]pyridazine core, and a piperazine moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, with studies suggesting its applicability in targeting diseases such as cancer and inflammatory disorders.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide aligns with this trend, as its modular structure allows for fine-tuning of pharmacokinetic properties. The compound's triazolo-pyridazine component is known for its high binding affinity to ATP pockets in kinases, a feature that has made it a focal point in cancer drug development. Additionally, its piperazine-carboxamide linker enhances solubility, addressing a common challenge in oral drug formulations.

The synthesis of CAS No. 1058204-64-0 involves multi-step organic reactions, including palladium-catalyzed cross-coupling and cyclization techniques. These methods are widely discussed in academic circles, particularly in the context of green chemistry and sustainable synthesis. Researchers are also exploring computational approaches, such as molecular docking and QSAR modeling, to predict the compound's interactions with biological targets. This integration of experimental and in silico methods reflects the growing emphasis on AI-driven drug discovery, a hot topic in modern pharmaceutical research.

From a commercial perspective, N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide is available through specialized chemical suppliers, often listed under its CAS number or as a research-grade compound. Its stability under standard laboratory conditions and compatibility with common solvents make it accessible for academic and industrial labs. However, users frequently search for storage recommendations and handling protocols, underscoring the need for clear technical documentation. Suppliers often highlight its >95% purity, a critical parameter for reproducibility in biological assays.

Looking ahead, the potential of CAS No. 1058204-64-0 extends beyond its current applications. With the rise of combinatorial chemistry and high-throughput screening, this compound could serve as a building block for libraries targeting underexplored kinases. Its thiophene-triazolo-pyridazine hybrid structure also presents opportunities in materials science, particularly in the design of organic semiconductors. As interdisciplinary research gains momentum, the versatility of this molecule ensures its relevance in both life sciences and advanced materials.

In summary, N-(thiophen-2-yl)-4-{[1,2,4]triazolo[4,3-b]pyridazin-6-yl}piperazine-1-carboxamide exemplifies the convergence of medicinal chemistry and innovative drug design. Its CAS No. 1058204-64-0 serves as a key identifier for researchers navigating the complex landscape of bioactive small molecules. Whether investigating its kinase inhibition mechanisms or optimizing its synthetic route, the scientific community continues to uncover new dimensions of this promising compound.